Cas no 919353-98-3 (2-(3-chlorophenyl)ethane-1-sulfonamide)

• Product Name: 2-(3-chlorophenyl)ethane-1-sulfonamide
• CAS No: 919353-98-3
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• MDL: MFCD26064735
• CID: 4665043
• PubChem ID: 59864251
• Update Time: 2025-05-25

2-(3-chlorophenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)ethane-1-sulfonamide
• Benzeneethanesulfonamide, 3-chloro-

• MDL： MFCD26064735
• Inchi： 1S/C8H10ClNO2S/c9-8-3-1-2-7(6-8)4-5-13(10,11)12/h1-3,6H,4-5H2,(H2,10,11,12)
• InChI Key： VTMOYSKJFQMCMR-UHFFFAOYSA-N
• SMILES： C1(CCS(N)(=O)=O)=CC=CC(Cl)=C1

Additional information on 2-(3-chlorophenyl)ethane-1-sulfonamide

2-(3-Chlorophenyl)ethane-1-sulfonamide: A Comprehensive Overview

2-(3-Chlorophenyl)ethane-1-sulfonamide, also known by its CAS number 919353-98-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a chlorophenyl substituent. The molecule's structure and properties make it a valuable component in various applications, including drug discovery, polymer synthesis, and advanced materials development.

The sulfonamide functional group in 2-(3-Chlorophenyl)ethane-1-sulfonamide is known for its stability and reactivity, making it a versatile building block in organic synthesis. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and antiviral agents, where its ability to form stable amide bonds plays a crucial role.

The chlorophenyl substituent in the molecule introduces additional electronic and steric effects, which can be fine-tuned to achieve desired properties in various chemical reactions. This has led to its use in the synthesis of advanced polymers with tailored mechanical and thermal properties. For example, recent advancements in polymer chemistry have demonstrated the use of 2-(3-Chlorophenyl)ethane-1-sulfonamide as a monomer for producing high-performance thermoplastics suitable for aerospace applications.

In terms of synthesis, 2-(3-Chlorophenyl)ethane-1-sulfonamide can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Recent research has focused on optimizing these processes to enhance yield and reduce environmental impact. For instance, catalytic methods using transition metal catalysts have been developed to facilitate the coupling reaction between chlorobenzene derivatives and sulfonic acid groups.

The application of 2-(3-Chlorophenyl)ethane-1-sulfonamide extends beyond traditional chemical synthesis. Its unique electronic properties make it a promising candidate for use in electronic materials, such as organic semiconductors and conductive polymers. Recent studies have explored its potential as an electron transport layer in organic photovoltaic devices, where it has shown improved charge mobility and device efficiency.

In conclusion, 2-(3-Chlorophenyl)ethane-1-sulfonamide (CAS No. 919353-98-3) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its structural versatility and reactivity make it an invaluable tool in modern chemistry, driving innovation in drug discovery, materials science, and beyond. As research continues to uncover new possibilities for this compound, its role in advancing technological and scientific frontiers is expected to grow significantly.